Cas no 738575-19-4 (1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI))
1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[3.2.1]octan-3-amine,(1R,3R,5R)-rel-
- 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)- (9CI)
- 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)
- 1-Azabicyclo[3.2.1]octan-3-amine, (1R,3R,5R)-rel-
- exo-1-azabicyclo[3.2.1]octan-3-amine
-
- Inchi: 1S/C7H14N2/c8-7-3-6-1-2-9(4-6)5-7/h6-7H,1-5,8H2/t6-,7-/m1/s1
- InChI Key: LVJFNUWSKALVNL-RNFRBKRXSA-N
- SMILES: [N@]12C[C@]([H])(CC1)C[C@@H](N)C2
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1550006-1g |
(3S,5R)-1-azabicyclo[3.2.1]Octan-3-amine |
738575-19-4 | 98% | 1g |
¥23800.00 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-100MG |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 100MG |
¥ 2,475.00 | 2023-03-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-250MG |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 250MG |
¥ 3,960.00 | 2023-03-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-500MG |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 500MG |
¥ 6,600.00 | 2023-03-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-1G |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 1g |
¥ 9,900.00 | 2023-03-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-5G |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 5g |
¥ 29,700.00 | 2023-03-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-100mg |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 100mg |
¥2475.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-250mg |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 250mg |
¥3960.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-500mg |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 500mg |
¥6600.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ068-1g |
exo-1-azabicyclo[3.2.1]octan-3-amine |
738575-19-4 | 95% | 1g |
¥9900.0 | 2024-04-17 |
1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)
Introduction to 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) and Its Significance in Modern Chemical Research
1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI), identified by its CAS number 738575-19-4, is a compound of significant interest in the field of medicinal chemistry and chemical biology. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential applications in the development of novel therapeutic agents. The compound's distinct bicyclic scaffold, featuring a nitrogen atom integrated into a three-membered ring, makes it a promising candidate for further exploration in drug discovery and molecular recognition studies.
The structural motif of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) is characterized by its rigid, cyclic backbone, which can serve as a scaffold for designing molecules with specific biological activities. The presence of the nitrogen atom in the ring introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. This feature has made the compound an attractive subject for researchers seeking to develop small-molecule inhibitors or modulators.
In recent years, there has been growing interest in the use of heterocyclic compounds in drug development. Heterocycles are known for their diverse biological activities and are frequently found in active pharmaceutical ingredients (APIs). The bicyclic amine core of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) aligns well with this trend, as it combines the structural rigidity of a bicyclic system with the functional versatility of an amine group.
One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By modifying various positions on the bicyclic scaffold, chemists can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity to identify lead candidates for further optimization.
Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The rigid structure of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) can provide stability to pharmacophores, ensuring that they adopt the correct orientation when interacting with biological targets. However, the presence of the nitrogen atom also allows for some degree of conformational flexibility, which can be exploited to optimize binding affinity and selectivity.
The stereochemistry of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) is another critical factor that influences its potential as a pharmacological agent. The (3-exo) configuration indicates the spatial arrangement of substituents around the three-membered ring, which can significantly impact biological activity. Researchers often use computational methods to predict how different stereochemical isomers might interact with biological targets, allowing them to prioritize synthesis efforts on the most promising candidates.
Advances in synthetic chemistry have made it possible to access complex heterocyclic compounds more efficiently than ever before. The synthesis of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) exemplifies these capabilities, demonstrating how multi-step reactions can be used to construct intricate molecular frameworks from simpler precursors. These synthetic strategies are essential for expanding the chemical space available for drug discovery and ensuring that researchers have access to a wide range of molecular templates.
The pharmacological potential of 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) has not been fully explored, but preliminary studies suggest that it may have applications in several therapeutic areas. For instance, its structural features could make it useful in developing drugs targeting neurological disorders, where precise molecular interactions are critical for efficacy and safety.
In conclusion, 1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI) represents an exciting opportunity for researchers in medicinal chemistry and chemical biology. Its unique structural features, combined with its potential as a scaffold for drug development, make it a compound worthy of further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.
738575-19-4 (1-Azabicyclo[3.2.1]octan-3-amine,(3-exo)-(9CI)) Related Products
- 129768-94-1(Piperidine, 3-methyl-2-(1-pyrrolidinylmethyl)-, trans-)
- 129768-98-5(Piperidine, 5-methyl-2-(1-pyrrolidinylmethyl)-, trans-)
- 739359-91-2(1-Azabicyclo[3.2.1]octan-3-amine,(1R,3S,5R)-rel-)
- 524011-82-3(1-Azabicyclo[3.2.1]octan-3-amine(9CI))
- 129769-15-9(Piperidine, 5-methyl-2-(1-pyrrolidinylmethyl)-, cis-)
- 99445-20-2(endo-1-azabicyclo[2.2.1]heptan-3-amine)
- 886362-99-8(Methyl-1-(1-methyl-piperidin-4-yl)-2-pyrrolidin-1-yl-ethyl-amine)
- 99445-19-9(exo-1-azabicyclo[2.2.1]heptan-3-amine)
- 773056-73-8(1-azabicyclo2.2.1heptan-3-amine)
- 586363-76-0(1-Azabicyclo[3.2.1]octan-3-amine, (1R,3R,5R)-)